Purine 2'-deoxyribonucleoside monophosphates

Purine 2'-deoxyribonucleoside monophosphates (dAMP, dGMP, and dIMP) are essential components in the deoxyribonucleotide pool of cells. These molecules serve as key intermediates in DNA biosynthesis and repair processes. They are derived from their corresponding purine ribonucleoside monophosphates (rAMP, rGMP, and rIMP) through a phosphorolysis reaction catalyzed by deoxyribonucleotide reductase enzymes. Each dAMP, dGMP, and dIMP plays a unique role in cellular metabolism; for instance, dAMP is crucial for the synthesis of DNA adenine methyltransferase substrates, while dGMP is involved in maintaining genomic integrity through DNA repair mechanisms. These deoxyribonucleoside monophosphates are also pivotal in studying genetic disorders and cancer research. They can be used as probes or components in molecular biology assays to understand nucleotide metabolism and its implications on cellular functions. In pharmaceutical applications, they may serve as intermediates for the synthesis of therapeutic agents targeting DNA-related diseases.
Purine 2'-deoxyribonucleoside monophosphates
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